Cas no 103499-30-5 (1,2,4-Oxadiazole-5-carboxaldehyde, 3-(phenylmethyl)-)

• Product Name: 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(phenylmethyl)-
• CAS No: 103499-30-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1137610
• PubChem ID: 13676627
• Update Time: 2025-04-20

1,2,4-Oxadiazole-5-carboxaldehyde, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(phenylmethyl)-
• AKOS013084375
• 103499-30-5
• 3-Benzyl-1,2,4-oxadiazole-5-carbaldehyde

• Inchi： 1S/C10H8N2O2/c13-7-10-11-9(12-14-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： XOZHPLNTLQTBGM-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 71.51